Cas no 1542651-67-1 (2-Methylpyrazolo[1,5-a]pyrimidin-3-amine)

2-Methylpyrazolo[1,5-a]pyrimidin-3-amine is a heterocyclic organic compound featuring a fused pyrazole-pyrimidine core with an amino substituent at the 3-position and a methyl group at the 2-position. This structure imparts versatility in pharmaceutical and agrochemical applications, serving as a key intermediate in the synthesis of biologically active molecules. Its rigid bicyclic framework enhances binding affinity in target interactions, while the amino group offers functionalization potential for further derivatization. The compound exhibits favorable stability and solubility properties, facilitating its use in medicinal chemistry research. Its synthetic utility makes it valuable for developing kinase inhibitors, antimicrobial agents, and other therapeutic candidates.

2-Methylpyrazolo[1,5-a]pyrimidin-3-amine structure

1542651-67-1 structure

Product Name:2-Methylpyrazolo[1,5-a]pyrimidin-3-amine

CAS No:1542651-67-1

MF:C₇H₈N₄

MW:148.16522026062

CID:6218434

PubChem ID:83672106

Update Time:2025-06-07

2-Methylpyrazolo[1,5-a]pyrimidin-3-amine Chemical and Physical Properties

Names and Identifiers

- 1542651-67-1
- SCHEMBL21863418
- EN300-6777471
- 2-methylpyrazolo[1,5-a]pyrimidin-3-amine
- 2-Methylpyrazolo[1,5-a]pyrimidin-3-amine
- Inchi： 1S/C7H8N4/c1-5-6(8)7-9-3-2-4-11(7)10-5/h2-4H,8H2,1H3
- InChI Key： VIERACJUCXFBED-UHFFFAOYSA-N
- SMILES： N12C=CC=NC1=C(C(C)=N2)N

Computed Properties

Exact Mass: 148.074896272g/mol
Monoisotopic Mass: 148.074896272g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 56.2Å²

2-Methylpyrazolo[1,5-a]pyrimidin-3-amine Pricemore >>

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